Cas no 1934468-57-1 (2-Ethylthiolane-2-carbaldehyde)

• Product Name: 2-Ethylthiolane-2-carbaldehyde
• CAS No: 1934468-57-1
• MF: C₇H₁₂OS
• MW: 144.234580993652
• CID: 5712471
• PubChem ID: 130672805
• Update Time: 2025-08-05

2-Ethylthiolane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Ethylthiolane-2-carbaldehyde
• EN300-1620862
• 1934468-57-1
• 2-Thiophenecarboxaldehyde, 2-ethyltetrahydro-

• Inchi： 1S/C7H12OS/c1-2-7(6-8)4-3-5-9-7/h6H,2-5H2,1H3
• InChI Key： QWXMVOUFHNKXER-UHFFFAOYSA-N
• SMILES： S1CCCC1(C=O)CC

Computed Properties

• Exact Mass: 144.06088618g/mol
• Monoisotopic Mass: 144.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.102±0.06 g/cm3(Predicted)
• Boiling Point: 215.5±33.0 °C(Predicted)

Additional information on 2-Ethylthiolane-2-carbaldehyde

Introduction to 2-Ethylthiolane-2-carbaldehyde (CAS No. 1934468-57-1)

2-Ethylthiolane-2-carbaldehyde, with the CAS number 1934468-57-1, is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinct molecular structure, which includes an ethylthiolane ring and an aldehyde functional group. The combination of these features endows 2-Ethylthiolane-2-carbaldehyde with a range of interesting chemical properties and reactivity profiles.

The molecular formula of 2-Ethylthiolane-2-carbaldehyde is C₇H₁₂OS, and its molecular weight is approximately 144.23 g/mol. The compound is a colorless liquid at room temperature and exhibits a characteristic odor. Its physical and chemical properties, such as solubility, melting point, and boiling point, have been extensively studied to better understand its behavior in different environments.

In the realm of chemical synthesis, 2-Ethylthiolane-2-carbaldehyde has shown promise as a versatile building block for the preparation of more complex molecules. Its reactivity with various nucleophiles and electrophiles makes it an attractive starting material for the synthesis of heterocyclic compounds, which are crucial in the development of new pharmaceuticals and materials. Recent studies have highlighted its utility in the formation of thiazoles, oxazoles, and other nitrogen-containing heterocycles, which are known for their biological activities.

The pharmaceutical industry has also taken a keen interest in 2-Ethylthiolane-2-carbaldehyde. Researchers have explored its potential as an intermediate in the synthesis of drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of 2-Ethylthiolane-2-carbaldehyde in the development of novel antiviral agents. The compound was found to be effective in enhancing the potency of these agents against certain viral strains, making it a valuable candidate for further investigation.

Beyond its applications in drug discovery, 2-Ethylthiolane-2-carbaldehyde has also been studied for its potential use in materials science. Its unique structure and reactivity make it suitable for the synthesis of polymers with tailored properties. A recent paper in Macromolecules discussed the use of 2-Ethylthiolane-2-carbaldehyde as a monomer in the preparation of functionalized polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in areas such as coatings, adhesives, and electronic materials.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Studies on the environmental fate and toxicity of 2-Ethylthiolane-2-carbaldehyde have shown that it degrades readily under natural conditions, reducing its potential for long-term environmental accumulation. However, further research is needed to fully understand its ecotoxicological profile and ensure its safe handling and disposal.

In conclusion, 2-Ethylthiolane-2-carbaldehyde (CAS No. 1934468-57-1) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties make it a valuable tool for researchers working on new drug candidates, advanced materials, and sustainable chemical processes. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in future scientific advancements.